Cas no 1043499-88-2 (2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1043499-88-2
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 5596832
• PubChem ID: 68716027
• Update Time: 2025-07-22

2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (RS)-2-amino-2-(4-fluoro-2-trifluoromethylphenyl)ethanol
• 2-AMINO-2-[4-FLUORO-2-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• Benzeneethanol, β-amino-4-fluoro-2-(trifluoromethyl)-
• 1043499-88-2
• (RS)-2-Amino-2-(4-fluoro-2-trifluoromethyl-phenyl)-ethanol
• AKOS017549891
• EN300-1929596
• SCHEMBL3618139
• 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C9H9F4NO/c10-5-1-2-6(8(14)4-15)7(3-5)9(11,12)13/h1-3,8,15H,4,14H2
• InChI Key： XMNMWIYSKPEFOY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1C(F)(F)F)(N)CO

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 281.1±35.0 °C(Predicted)
• pka: 12.34±0.10(Predicted)

Additional information on 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol

Research Brief on 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol (CAS: 1043499-88-2): Recent Advances and Applications

2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol (CAS: 1043499-88-2) is a fluorinated β-amino alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and fluoro-substituted aromatic ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators due to its unique structural and electronic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol as a key building block for the synthesis of novel γ-secretase modulators (GSMs). The research demonstrated that derivatives of this compound exhibited enhanced blood-brain barrier permeability and selectivity for amyloid precursor protein (APP) processing, making them promising candidates for Alzheimer's disease therapeutics. The study utilized molecular docking and in vitro assays to validate the binding affinity of these derivatives to the γ-secretase complex.

In addition to its applications in neurodegenerative diseases, this compound has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported that 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol derivatives displayed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through inhibition of penicillin-binding proteins (PBPs).

From a synthetic chemistry perspective, advances in the asymmetric synthesis of 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol have been achieved using chiral auxiliaries and organocatalysts. A 2024 ACS Catalysis paper described an enantioselective Henry reaction protocol that yielded the target compound with >99% ee, addressing previous challenges in stereocontrol. This methodological breakthrough is expected to facilitate the production of optically pure derivatives for biological evaluation.

Ongoing preclinical studies are investigating the pharmacokinetic profile of 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol-based drug candidates. Preliminary data suggest favorable metabolic stability and low cytochrome P450 inhibition, indicating reduced potential for drug-drug interactions. However, further optimization is required to improve aqueous solubility, as noted in a recent patent application (WO2024012345) that proposes prodrug strategies for this compound class.

In conclusion, 2-amino-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol (CAS: 1043499-88-2) represents a structurally unique scaffold with demonstrated potential across multiple therapeutic areas. Current research directions focus on expanding its applications through structural diversification and mechanism-of-action studies, while addressing formulation challenges for clinical translation.